5-Bromo-2-(ethylsulfanyl)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Production
5-Bromo-2-(ethylsulfanyl)benzonitrile is involved in various synthetic processes. For instance, a nonchromatographic process for the production of related compounds, such as 4,5-diamino-2-(trifluoromethyl)benzonitrile, has been developed, highlighting the versatility of similar compounds in chemical synthesis (Li et al., 2009). Another study demonstrated the synthesis of new benzofuran analogues from 5-bromosalicylaldehyde, which can be related to the synthesis pathways involving this compound (Parameshwarappa et al., 2008).
Crystal Structure and Interactions
The crystal structure of a similar compound, ethyl 2-(5-bromo-3-ethylsulfinyl-1-benzofuran-2-yl)acetate, was analyzed, providing insights into the molecular interactions and stability of related compounds (Choi et al., 2009). This study can inform understanding of this compound's molecular characteristics.
Application in Radioligand and PET Imaging
In the field of imaging, a compound structurally similar to this compound was used to develop a radioligand for positron emission tomography (PET), showcasing the potential of such compounds in medical imaging and neuroscience research (Siméon et al., 2007).
Environmental Impact and Degradation
A study on the microbial degradation of benzonitrile herbicides, including bromoxynil, shares insights into the environmental fate and breakdown of similar compounds (Holtze et al., 2008). This is crucial for understanding the ecological impact of this compound and related chemicals.
Pharmaceutical and Medicinal Chemistry
In pharmaceutical research, a related compound, 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, serves as a key intermediate in the manufacturing of therapeutic agents, indicating the potential role of this compound in drug development (Zhang et al., 2022).
Properties
IUPAC Name |
5-bromo-2-ethylsulfanylbenzonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNS/c1-2-12-9-4-3-8(10)5-7(9)6-11/h3-5H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTEYDVWCLKCTBF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=C(C=C(C=C1)Br)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.